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Compound of Interest

Compound Name: Reactive red 24:1

Cat. No.: B1604529

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reactive Red 24, a monochlorotriazine dye, has emerged as a versatile tool in a multitude of
biological and biochemical research applications.[1] Beyond its traditional use in the textile
industry, its unique chemical structure allows for specific interactions with various biomolecules,
making it a valuable ligand for affinity chromatography, a potent enzyme inhibitor, and a
selective antagonist for purinergic receptors. This technical guide provides an in-depth
overview of the core applications of Reactive Red 24 in biological experiments, with a focus on
quantitative data, detailed experimental protocols, and the elucidation of its effects on key
signaling pathways.

Affinity Chromatography for Protein Purification

Reactive Red 24, when immobilized on a solid support such as agarose, serves as an effective
affinity ligand for the purification of a wide range of proteins, particularly those with nucleotide-
binding sites. The triazine core of the dye mimics the structure of nucleotides like NAD+ and
ATP, enabling the selective binding and subsequent elution of target proteins from complex
biological mixtures.

Experimental Workflow: Affinity Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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